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IC50 Values of Anacardic Acid in Cancer Cell Lines

Cancer Type / Assay

Cell Line . IC50 Value (M) . Citation
Description Duration

MCF-7 Breast Cancer (ERa+, 21+6.1 uM 48 hours [1] [2]
Luminal A)

MDA-MB- Triple-Negative Breast 38 £5.6 uyM 48 hours [1][2]

231 Cancer (TNBC)

MDA-MB- Triple-Negative Breast 39+22uM 48 hours [1]

468 Cancer (TNBC)

HCC1806 Triple-Negative Breast 41 + 6.5 yM 48 hours [1]
Cancer (TNBC)

BT-20 Triple-Negative Breast 59+ 5.8 uM 48 hours [1]
Cancer (TNBC)

HCT-116 Colorectal Carcinoma 30.1 pg/mL (approx. 86 pM)* Not [3]

Specified
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. Cancer Type | Assay .
Cell Line o IC50 Value (M) . Citation
Description Duration
HL-60 Leukemia 29.8 pg/mL (approx. 85 pM)* Not [3]
Specified
L-929 Non-tumoral Mouse > highest tested concentration Not [3]
Fibroblasts (Selectivity Index > 40) Specified

Note: Values for HCT-116 and HL-60 are for a microencapsulated formulation of anacardic acid. The

approximate uM conversion is based on the molecular weight of 348.519 g/mol. [4] [3]

Detailed Experimental Context & Protocols

The IC50 values are derived from specific experimental conditions. Here are the methodologies and contexts

for key data.

e Cell Viability Assays (MTT): The IC50 values for breast cancer cell lines were determined using the
MTT assay, a colorimetric method that measures the activity of mitochondrial enzymes in living cells.
Cells were treated with various concentrations of anacardic acid for 48 hours before the assay was
performed [5] [1] [2].

¢ Proliferation Assay (dsDNA): To corroborate the MTT findings, a parallel dsDNA quantification
assay was used as an index of cell proliferation, which confirmed the anti-proliferative effects of
anacardic acid [1].

¢ Key Findings on Breast Cancer Models:

o Anacardic acid is effective against both estrogen receptor-positive (MCF-7) and triple-negative
breast cancer cells, though with varying potency [1] [6].

o Treatment leads to GO/G1 phase cell cycle arrest and induces apoptosis (programmed cell
death) in TNBC cells like MDA-MB-231 [5].

o It also suppresses cell invasion and migration, key steps in metastasis, as shown by
Transwell and wound healing assays [5].

Mechanisms of Action and Pathways

Anacardic acid exerts its anticancer effects through multiple biological pathways, which explains its impact

on cell viability.
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Anacardic Acid

Cell Cycle Arrest (G0/G1) Activate Apoptosis
Inhibit Invasion & Migration

Inhibit Proliferation & Viability

Click to download full resolution via product page

Anacardic Acid's Multimodal Anticancer Mechanism

Research Implications and Considerations

For researchers, several key points emerge from the data:

¢ Promising Selectivity: A very promising finding is that a formulated version of anacardic acid
showed high selectivity for cancer cells (HCT-116, HL-60) over non-tumoral cells (L-929), with
no detectable IC50 in the latter at the tested concentrations [3]. This suggests a potential therapeutic
window.

¢ Metabolic Targeting: Integrated metabolomics and transcriptomics studies indicate that anacardic
acid disrupts critical metabolic pathways in cancer cells, including the pentose phosphate pathway,
glutathione metabolism, and the citric acid (TCA) cycle [1] [2]. This positions it as a "mitocan” or
mitochondria-targeting agent.

¢ Influence of Formulation: The high hydrophobicity of anacardic acid presents a challenge for
administration. Research into delivery systems, such as sodium hyaluronate microcapsules, is
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ongoing to improve its bioavailability and antitumor selectivity [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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